1,4-Dioxaspiro[4.4]nonane-7-acetaldehyde

• Molecular Formula: C9H14O3
• Molecular Weight: 170.21 g/mol
• IUPAC Name: 2-(1,4-dioxaspiro[4.4]nonan-8-yl)acetaldehyde
• InChI: InChI=1S/C9H14O3/c10-4-2-8-1-3-9(7-8)11-5-6-12-9/h4,8H,1-3,5-7H2
• InChI Key: SOOYMQHMCFOWGE-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CC1CC=O)OCCO2

Description

1,4-Dioxaspiro[4.4]nonane-7-acetaldehyde is a useful research compound. Its molecular formula is C9H14O3 and its molecular weight is 170.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-(1,4-dioxa-spiro[4.4]non-7-yl)-ethanol (7 g, 40.6 mmol) in dichloromethane (400 mL) was added Dess-Martin periodinane (43 g, 101.6 mmol) at 25° C. The reaction mixture was stirred at 25° C. for 2 h and then quenched with a saturated aqueous sodium bicarbonate solution (100 mL). The mixture was extracted with dichloromethane (2×100 mL), washed with a saturated aqueous sodium bicarbonate solution (3×200 mL), brine, dried over anhydrous sodium sulfate and then concentrated in vacuo. The residue was diluted with n-hexane (400 mL) and filtered. The filtrate was concentrated in vacuo to afford (1,4-dioxa-spiro[4.4]non-7-yl)-acetaldehyde (5.5 g, 79%) as a light yellow solid: LC/MS m/e calcd for C9H14O3 [M+H]+ 171.21.